2-(Cyclohexyloxy)-5-hydroxybenzonitrile

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 2-cyclohexyloxy-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H15NO2/c14-9-10-8-11(15)6-7-13(10)16-12-4-2-1-3-5-12/h6-8,12,15H,1-5H2
• InChI Key: XYVOGDCTGFDOSF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=C(C=C2)O)C#N

Description

2-(Cyclohexyloxy)-5-hydroxybenzonitrile is a substituted benzonitrile derivative featuring a hydroxyl group at the 5-position and a cyclohexyloxy group at the 2-position of the aromatic ring. The cyclohexyloxy substituent introduces steric bulk and lipophilicity, which may influence solubility, reactivity, and biological activity compared to simpler derivatives. This compound likely serves as an intermediate in organic synthesis, particularly in pharmaceutical or agrochemical applications where tailored lipophilicity is critical.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-5-hydroxybenzonitrile typically involves the following steps:

Formation of the Cyclohexyloxy Group: This can be achieved through the reaction of cyclohexanol with a suitable halogenated benzonitrile derivative under basic conditions.

Industrial Production Methods

Industrial production of 2-(Cyclohexyloxy)-5-hydroxybenzonitrile may involve large-scale reactions using optimized conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-5-hydroxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Electrophilic reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination are commonly employed.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2-(Cyclohexyloxy)-5-hydroxybenzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-5-hydroxybenzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group can form hydrogen bonds, while the nitrile group can participate in various chemical interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-(Cyclohexyloxy)-5-hydroxybenzonitrile with structurally related benzonitrile derivatives and cyclohexyl-containing analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
2-(Cyclohexyloxy)-5-hydroxybenzonitrile	C₁₃H₁₅NO₂	217.27 (calculated)	5-OH, 2-O-Cyclohexyl, CN	High lipophilicity; potential agrochemical intermediate
5-Bromo-2-hydroxybenzonitrile	C₇H₄BrNO	198.02	5-Br, 2-OH, CN	Reactive halogen for cross-coupling; pharmaceutical synthesis
2-Fluoro-5-(hydroxymethyl)benzonitrile	C₈H₆FNO	151.14	5-CH₂OH, 2-F, CN	Polar derivative; used in polymer or drug synthesis
Cyclohexyl 5-bromo-2-hydroxybenzoate	C₁₄H₁₇BrO₃	325.19	5-Br, 2-O-Cyclohexyl, ester group	UV stabilizer or plastic additive
2-(2'-Hydroxy-5'-methylphenyl)benzotriazole	C₁₃H₁₁N₃O	225.25	Benzotriazole core, 2'-OH, 5'-CH₃	UV absorption; polymer stabilization

Key Differences and Implications

Reactivity: The bromo substituent in 5-bromo-2-hydroxybenzonitrile enables participation in Suzuki or Ullmann couplings, making it valuable for constructing complex aryl frameworks . In contrast, the cyclohexyloxy group in the target compound is electron-donating and sterically hindering, limiting its utility in cross-coupling but enhancing stability against nucleophilic attack.

Lipophilicity and Solubility :

• Cyclohexyloxy and benzotriazole derivatives exhibit higher logP values compared to hydroxyl- or hydroxymethyl-substituted benzonitriles. This property makes them suitable for applications requiring lipid membrane penetration, such as agrochemicals .
• Polar groups like hydroxymethyl () or hydroxyl () improve aqueous solubility, favoring pharmaceutical formulations.

Applications :

• Benzotriazoles () are primarily UV stabilizers in plastics, whereas benzonitriles are versatile intermediates. For example, 5-bromo-2-hydroxybenzonitrile is used in synthesizing kinase inhibitors , while the cyclohexyloxy analog may act as a precursor for herbicides.
• Cyclohexyl esters () are employed as plasticizers or fragrance components, diverging from the nitrile group’s reactivity.